Cas no 1932185-41-5 ((3R)-3-Amino-3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: (3R)-3-Amino-3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 1932185-41-5
• MF: C₇H₁₀ClN₃O₂
• MW: 203.626200199127
• CID: 5696894
• PubChem ID: 127020665
• Update Time: 2025-07-18

(3R)-3-Amino-3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1932185-41-5
• (3R)-3-Amino-3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid
• (3R)-3-Amino-3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoicacid
• EN300-1285974
• (3R)-3-Amino-3-(4-chloro-2-methylpyrazol-3-yl)propanoic acid
• 1H-Pyrazole-5-propanoic acid, β-amino-4-chloro-1-methyl-, (βR)-

• Inchi： 1S/C7H10ClN3O2/c1-11-7(4(8)3-10-11)5(9)2-6(12)13/h3,5H,2,9H2,1H3,(H,12,13)/t5-/m1/s1
• InChI Key： CUKMVGGFIRNXDS-RXMQYKEDSA-N
• SMILES： ClC1C=NN(C)C=1[C@@H](CC(=O)O)N

Computed Properties

• Exact Mass: 203.0461543g/mol
• Monoisotopic Mass: 203.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 375.8±42.0 °C(Predicted)
• pka: 3.28±0.12(Predicted)

Additional information on (3R)-3-Amino-3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid

Introduction to (3R)-3-Amino-3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic Acid (CAS No. 1932185-41-5)

(3R)-3-Amino-3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 1932185-41-5, this compound represents a unique structural motif that combines a propanoic acid backbone with a substituted pyrazole ring, making it a potentially valuable intermediate in the synthesis of bioactive molecules.

The molecular structure of (3R)-3-Amino-3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid features a stereogenic center at the 3-position of the propanoic acid moiety, which is indicated by the (3R) configuration. This chirality is crucial for its biological activity, as many pharmacologically relevant compounds exhibit stereoselective interactions with biological targets. The presence of a chloro-substituted pyrazole ring further enhances its potential as a building block for drug discovery, given that pyrazole derivatives are widely recognized for their diverse biological properties.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from heterocyclic compounds, particularly those containing the pyrazole scaffold. Pyrazole derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The specific substitution pattern of (3R)-3-Amino-3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid, with its chloro and methyl groups on the pyrazole ring, suggests that it may exhibit unique pharmacological profiles compared to other pyrazole-based compounds.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of more complex molecules. The combination of an amino group and a carboxylic acid group on the propanoic acid backbone provides multiple points for further functionalization, allowing chemists to tailor the properties of derived compounds to specific biological targets. This flexibility makes (3R)-3-Amino-3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid an attractive candidate for use in medicinal chemistry campaigns aimed at developing novel small-molecule drugs.

Recent studies have begun to explore the biological activity of various pyrazole derivatives, including those with chloro and methyl substituents. For instance, some research has demonstrated that certain pyrazole-based compounds can modulate enzyme activity and interact with protein targets in ways that may lead to therapeutic benefits. While specific data on (3R)-3-Amino-3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid is still limited, its structural features suggest that it could potentially interfere with key biological pathways involved in disease processes.

The synthesis of this compound presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in achieving the desired stereochemical purity and functional group integration.

In conclusion, (3R)-3-Amino-3-(4-chloro-1-methyl-1H-pyrazol-5-yl)propanoic acid (CAS No. 1932185-41-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential for functionalization make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of heterocyclic chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.